Cas no 39155-94-7 ((1R,5S)-6-azabicyclo[3.2.0]heptan-7-one)

(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one structure
39155-94-7 structure
Product Name:(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
CAS No:39155-94-7
MF:C6H9NO
MW:111.141761541367
MDL:MFCD09867303
CID:3041744
PubChem ID:7157334
Update Time:2025-07-29

(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

    • (±)-cis-6-azabicyclo[3.2.0]heptan-7-one
    • cis-2-aza-3-oxobicyclo[3.2.0]heptane;6-azabicyclo[3.2.0]heptan-7-one;2-amino-cyclopentanecarboxylic acid;(+/-)-6-azabicyclo[3.2.0]heptan-7-one;cis-6-azabicyclo[3.2.0]heptan-7-one;
    • (1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
    • SCHEMBL8270821
    • 39155-94-7
    • EN300-243351
    • AKOS006347286
    • TS-7296
    • CS-0130631
    • MDL： MFCD09867303
    • Inchi： 1S/C6H9NO/c8-6-4-2-1-3-5(4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m1/s1
    • InChI Key： AXDBIGNYXNSBHV-UHNVWZDZSA-N
    • SMILES： O=C1[C@@H]2CCC[C@@H]2N1

Computed Properties

  • Exact Mass: 111.06800
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 0.61370

(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-243351-1g
(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one, cis
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 $665.0 2023-09-15
Enamine
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Enamine
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Chemenu
CM560681-1g
(1R,5S)-6-Azabicyclo[3.2.0]heptan-7-one
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Enamine
EN300-243351-0.05g
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Enamine
EN300-243351-0.1g
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Enamine
EN300-243351-0.25g
(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
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 $611.0 2024-06-19
Enamine
EN300-243351-0.5g
(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
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Enamine
EN300-243351-1.0g
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Enamine
EN300-243351-2.5g
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(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39155-94-7)(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
Order Number:A1086368
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:26
Price ($):512.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:39155-94-7)(1R,5S)-6-azabicyclo[3.2.0]heptan-7-one
A1086368
Purity:99%
Quantity:1g
Price ($):512.0
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